Cas no 2172355-87-0 (2-(2-ethoxy-4-fluorophenyl)thiophene)

• Product Name: 2-(2-ethoxy-4-fluorophenyl)thiophene
• CAS No: 2172355-87-0
• MF: C₁₂H₁₁FOS
• MW: 222.278545618057
• CID: 6389767
• PubChem ID: 165565903
• Update Time: 2025-10-24

2-(2-ethoxy-4-fluorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxy-4-fluorophenyl)thiophene
• 2172355-87-0
• EN300-1586026

• Inchi： 1S/C12H11FOS/c1-2-14-11-8-9(13)5-6-10(11)12-4-3-7-15-12/h3-8H,2H2,1H3
• InChI Key： NQRLDFVDVKCXML-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1OCC)F

Computed Properties

• Exact Mass: 222.05146431g/mol
• Monoisotopic Mass: 222.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.5Ų

Additional information on 2-(2-ethoxy-4-fluorophenyl)thiophene

Comprehensive Guide to 2-(2-ethoxy-4-fluorophenyl)thiophene (CAS No. 2172355-87-0): Properties, Applications, and Market Insights

2-(2-ethoxy-4-fluorophenyl)thiophene (CAS No. 2172355-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated thiophene derivative combines unique structural features, making it valuable for various high-tech applications. With the growing demand for heterocyclic compounds in drug discovery and organic electronics, understanding this molecule's characteristics becomes increasingly important.

The compound's molecular structure features a thiophene ring linked to a fluorinated benzene moiety through an ethoxy bridge. This particular arrangement contributes to its interesting electronic properties and potential as a building block for more complex molecules. Researchers have shown particular interest in its photophysical properties, which make it suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In pharmaceutical research, 2-(2-ethoxy-4-fluorophenyl)thiophene serves as a key intermediate for developing novel therapeutic agents. Its fluorine substitution enhances metabolic stability and bioavailability, crucial factors in modern drug design. The compound's potential applications align with current trends in precision medicine and targeted drug delivery systems, addressing some of the most pressing challenges in healthcare today.

The synthesis of 2-(2-ethoxy-4-fluorophenyl)thiophene typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity. Quality control measures are particularly important given the compound's potential use in sensitive applications such as pharmaceutical intermediates and electronic materials.

Market analysis indicates growing demand for specialized fluorinated organic compounds like 2-(2-ethoxy-4-fluorophenyl)thiophene. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by advancements in drug discovery and materials science. This compound's unique properties position it well within these growing sectors, with particular relevance to green chemistry initiatives seeking more sustainable synthetic pathways.

Recent studies have explored the compound's potential in organic semiconductors, capitalizing on the thiophene unit's excellent charge transport properties. When combined with the fluorophenyl group, these characteristics make it a candidate for next-generation flexible electronics and wearable technology applications. These developments align with current industry trends toward miniaturization and energy-efficient devices.

Storage and handling of 2-(2-ethoxy-4-fluorophenyl)thiophene require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions, an important consideration for research and industrial applications.

Future research directions for 2-(2-ethoxy-4-fluorophenyl)thiophene may include exploring its potential in catalysis or as a ligand in coordination chemistry. The compound's modular structure offers opportunities for further derivatization, potentially leading to novel materials with tailored properties. Such investigations could contribute to advancements in renewable energy technologies or environmental remediation applications.

For researchers and industry professionals seeking high-quality 2-(2-ethoxy-4-fluorophenyl)thiophene, several specialized chemical suppliers offer the compound in various quantities and purity grades. The selection should be based on specific application requirements, with particular attention to analytical certificates and batch-to-batch consistency. As with any specialized chemical, establishing reliable supply chains is crucial for ongoing research and development projects.

The intellectual property landscape surrounding 2-(2-ethoxy-4-fluorophenyl)thiophene and related compounds continues to evolve. Recent patent filings indicate active research in its applications, particularly in electronic materials and medicinal chemistry. This underscores the compound's commercial potential and the importance of staying informed about the latest developments in this field.

Environmental considerations for 2-(2-ethoxy-4-fluorophenyl)thiophene focus on responsible disposal methods and potential biodegradation pathways. While not classified as a persistent organic pollutant, proper waste management practices should be observed in accordance with local regulations. The compound's environmental profile compares favorably with many traditional organic intermediates, supporting its use in sustainable chemistry applications.

Analytical characterization of 2-(2-ethoxy-4-fluorophenyl)thiophene typically includes determination of its melting point, solubility profile, and spectroscopic properties. These parameters are essential for quality control and formulation development. Advanced techniques like mass spectrometry and X-ray crystallography may be employed for comprehensive structural analysis, particularly when the compound is used in regulated applications.

The global scientific community continues to explore new applications for 2-(2-ethoxy-4-fluorophenyl)thiophene, with recent publications highlighting its potential in bioimaging probes and sensor technologies. These emerging applications leverage the compound's unique photophysical properties while addressing current needs in diagnostics and environmental monitoring. Such developments position this molecule at the intersection of multiple cutting-edge research fields.

For those considering working with 2-(2-ethoxy-4-fluorophenyl)thiophene, it's recommended to consult recent literature and patent databases to stay current with the latest applications and synthetic methodologies. The compound's versatility ensures its continued relevance across multiple disciplines, from materials science to medicinal chemistry. As research progresses, new and innovative uses for this interesting molecule will likely continue to emerge.